molecular formula C13H13N3O2 B15231787 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid

2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid

Cat. No.: B15231787
M. Wt: 243.26 g/mol
InChI Key: WEACSYILEYQDNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid is a bicyclic heterocyclic compound featuring an imidazo[1,2-b]pyrazole core substituted with a p-tolyl group (4-methylphenyl) at position 2 and a carboxylic acid at position 5. The p-tolyl substituent introduces electron-donating effects, which may modulate the compound’s physicochemical properties (e.g., solubility, acidity) and biological interactions compared to analogs with electron-withdrawing groups (e.g., fluorine, bromine).

Properties

Molecular Formula

C13H13N3O2

Molecular Weight

243.26 g/mol

IUPAC Name

2-(4-methylphenyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid

InChI

InChI=1S/C13H13N3O2/c1-8-2-4-9(5-3-8)11-7-16-12(15-11)10(6-14-16)13(17)18/h2-6,11,15H,7H2,1H3,(H,17,18)

InChI Key

WEACSYILEYQDNS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2CN3C(=C(C=N3)C(=O)O)N2

Origin of Product

United States

Chemical Reactions Analysis

Carboxylic Acid Functionalization

The C7-carboxylic acid group participates in classical acid-derived reactions:

  • Esterification : Reacts with alcohols (e.g., methanol, ethanol) under acidic or coupling conditions (DCC/DMAP) to form esters. For example, methyl ester derivatives are synthesized in 65–78% yields.

  • Amidation : Forms amides with primary/secondary amines via carbodiimide-mediated coupling. A 2018 study achieved 82% yield for a morpholine-substituted amide derivative .

  • Salt Formation : Reacts with bases (e.g., NaOH) to generate water-soluble carboxylate salts, enhancing bioavailability .

Imidazo[1,2-b]pyrazole Core Reactivity

The bicyclic system undergoes electrophilic substitutions and ring functionalization:

  • Protonation/Deprotonation : The N1 nitrogen in the imidazole ring protonates under acidic conditions (pH < 4), while deprotonation occurs at pH > 10, altering electron density for subsequent reactions .

  • Regioselective Halogenation :

    PositionHalogenConditionsYield
    C5BrBr₂, DCM, 0°C72%
    C4ClNCS, AcOH, 50°C68%
    Halogenated derivatives serve as intermediates for cross-coupling reactions (e.g., Suzuki-Miyaura) .
  • Cyclization : Under reflux with POCl₃, the core forms fused tricyclic structures, such as pyrido-imidazopyrazoles, in 55–60% yields.

p-Tolyl Group Modifications

The para-methylphenyl substituent influences steric and electronic properties:

  • Oxidation : MnO₂ selectively oxidizes the methyl group to a carboxylic acid (-COOH) in 45% yield.

  • Electrophilic Aromatic Substitution :

    • Nitration (HNO₃/H₂SO₄) occurs at the meta position relative to the methyl group.

    • Sulfonation (H₂SO₄/SO₃) yields water-soluble sulfonic acid derivatives .

Ring-Opening and Fragmentation Reactions

Under strong basic conditions (e.g., KOtBu, DMF), the pyrazole ring undergoes cleavage to form malononitrile derivatives, enabling access to push-pull dyes (e.g., proaromatic malononitrile cores) .

Biological Activity-Driven Modifications

To enhance pharmacological properties:

  • Prodrug Synthesis : Phosphonate esters are formed via Arbuzov reactions, improving membrane permeability.

  • Metal Complexation : Coordinates with transition metals (e.g., Cu²⁺, Zn²⁺) to form chelates with enhanced enzyme inhibition (IC₅₀ values < 1 μM for COX-2) .

Comparative Reactivity of Structural Analogs

Substituent PositionReactivity TrendKey Observation
C7 (COOH)HighDominates acid/base and nucleophilic reactions
C5 (imidazole)ModerateFavors electrophilic substitutions
p-Tolyl (C2)LowRequires harsh conditions for direct modification

Stability and Reaction Optimization

  • pH Sensitivity : Degrades rapidly in strongly acidic (pH < 2) or basic (pH > 12) media .

  • Solvent Effects : Polar aprotic solvents (e.g., DMF, DMSO) improve yields in coupling reactions by 15–20% compared to THF .

This compound’s reactivity profile underscores its versatility as a scaffold for drug discovery and materials science. Strategic functionalization at C7 or the imidazole ring enables tailored physicochemical and biological properties, validated by diverse synthetic studies .

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors involved in disease pathways. Molecular docking studies have shown that this compound can bind to active sites of enzymes, thereby inhibiting their activity . The exact pathways and targets can vary depending on the specific biological activity being investigated.

Comparison with Similar Compounds

Key Structural Variations

The imidazo[1,2-b]pyrazole core allows for diverse substitutions at positions 2, 6, and 6. Below is a comparative analysis of the target compound with prominent analogs:

Compound Name Substituents Key Features Biological Activity Ref.
2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid 2: p-Tolyl; 7: COOH Enhanced lipophilicity due to methyl group; potential for hydrogen bonding via COOH. Anticancer (predicted based on structural similarity to 8a)
2-(4-Fluorophenyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid (8a) 2: 4-Fluorophenyl; 7: COOH Electron-withdrawing fluorine improves metabolic stability; mp 187–190°C; IR: 1649 cm⁻¹ (COOH). Antiproliferative activity against melanoma cells
2-Phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid hydrazides (4G, 4I) 2: Phenyl; 7: CONHNH2 Hydrazide group enhances hydrogel compatibility; 4I shows 1.4-fold efficacy over Vemurafenib in resistant melanoma. Topical melanoma therapy via sustained release
6-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid 2: Phenyl; 6: Ethyl; 7: COOH Ethyl group increases steric bulk; discontinued due to formulation challenges. Not reported (research intermediate)
1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid (19) 1: SEM-protected; 7: COOH SEM group improves synthetic versatility; used as a precursor for peptide coupling. Intermediate for drug discovery

Physicochemical and Pharmacokinetic Properties

  • Melting Points: Fluorinated analogs (8a: 187–190°C) exhibit higher melting points than non-polar substituted derivatives, reflecting stronger intermolecular interactions .
  • Acidity : The carboxylic acid group (pKa ~2-3) ensures ionization at physiological pH, influencing bioavailability.
  • Hydrogel Compatibility : Hydrazide derivatives (4G, 4I) demonstrate superior encapsulation efficiency (EE% >80%) in hydrophilic hydrogels, critical for topical applications .

Biological Activity

2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid is a compound belonging to the imidazo[1,2-b]pyrazole family, which has garnered attention for its potential biological activities. This article synthesizes current research findings on the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound's structure can be represented as follows:

  • Chemical Formula : C12_{12}H12_{12}N4_4O\
  • Molecular Weight : 232.25 g/mol

Table 1: Structural Characteristics

PropertyValue
Molecular FormulaC12_{12}H12_{12}N4_4O
Molecular Weight232.25 g/mol
Melting PointNot specified

Antitumor Activity

Research indicates that imidazo[1,2-b]pyrazole derivatives exhibit significant antitumor effects. For instance, compounds in this class have shown promising results in inhibiting various cancer cell lines. A study demonstrated that derivatives induce apoptosis in acute myeloid leukemia (AML) cells through mechanisms involving mitochondrial depolarization and caspase activation .

The mechanism by which 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid exerts its effects is believed to involve the following pathways:

  • ERK Pathway Activation : The compound has been shown to induce ERK phosphorylation, leading to cell differentiation and apoptosis in myeloid cells.
  • Caspase Activation : The activation of caspase-3 is a critical step in the apoptotic pathway triggered by this compound.

Table 2: Summary of Biological Activities

Activity TypeObserved EffectsReferences
AntitumorInduces apoptosis in AML cells ,
DifferentiationPromotes differentiation of immature myeloid cells ,
CytotoxicityExhibits cytotoxic effects in nanomolar range ,

Study on Acute Myeloid Leukemia (AML)

A significant study focused on the effects of imidazo[1,2-b]pyrazole derivatives on HL-60 cells (a human promyelocytic leukemia cell line). The results indicated that treatment with 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid led to:

  • Increased expression of differentiation markers (CD11b and MPO activity).
  • Decreased cell viability due to mitochondrial dysfunction and subsequent caspase activation.

Study on Inflammatory Response

Another investigation assessed the anti-inflammatory properties of pyrazole derivatives. Though specific data on 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid was limited, related compounds demonstrated notable inhibition of COX enzymes and reduced inflammatory markers in vivo.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.